Cas no 29868-46-0 (b-D-Glucopyranoside, phenyl4-O-(2,3,4,6-tetra-O-acetyl-a-D-glucopyranosyl)-, triacetate (9CI))

b-D-Glucopyranoside, phenyl4-O-(2,3,4,6-tetra-O-acetyl-a-D-glucopyranosyl)-, triacetate (9CI) structure
29868-46-0 structure
Product Name:b-D-Glucopyranoside, phenyl4-O-(2,3,4,6-tetra-O-acetyl-a-D-glucopyranosyl)-, triacetate (9CI)
CAS No:29868-46-0
MF:C32H40O18
MW:712.649211883545
CID:274386
PubChem ID:266653
Update Time:2025-04-19

b-D-Glucopyranoside, phenyl4-O-(2,3,4,6-tetra-O-acetyl-a-D-glucopyranosyl)-, triacetate (9CI) Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranoside, phenyl4-O-(2,3,4,6-tetra-O-acetyl-a-D-glucopyranosyl)-, triacetate (9CI)
    • [4,5-diacetyloxy-6-phenoxy-3-[3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxyoxan-2-yl]methyl acetate
    • 29868-46-0
    • NSC-105390
    • phenyl 2,3,6-tri-o-acetyl-4-o-(2,3,4,6-tetra-o-acetylhexopyranosyl)hexopyranoside
    • DTXSID30295765
    • NSC105390
    • Inchi: 1S/C32H40O18/c1-15(33)40-13-23-25(42-17(3)35)27(43-18(4)36)30(46-21(7)39)32(49-23)50-26-24(14-41-16(2)34)48-31(47-22-11-9-8-10-12-22)29(45-20(6)38)28(26)44-19(5)37/h8-12,23-32H,13-14H2,1-7H3
    • InChI Key: GMPNBMYWLNYZOZ-UHFFFAOYSA-N
    • SMILES: O(C1C(C(C(C(COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O)C1C(COC(C)=O)OC(C(C1OC(C)=O)OC(C)=O)OC1C=CC=CC=1

Computed Properties

  • Exact Mass: 712.2214
  • Monoisotopic Mass: 712.22146442g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 18
  • Heavy Atom Count: 50
  • Rotatable Bond Count: 20
  • Complexity: 1230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 10
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 221Ų

Experimental Properties

  • PSA: 221.02
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